3-[2-Methoxy-5-(trifluoromethoxy)phenyl]propionic acid

• CAS: 1017779-17-7
• Molecular Formula: C11H11F3O4
• Molecular Weight: 264.2 g/mol
• SMILES: COC1=C(C=C(C=C1)OC(F)(F)F)CCC(=O)O
• InChI: InChI=1S/C11H11F3O4/c1-17-9-4-3-8(18-11(12,13)14)6-7(9)2-5-10(15)16/h3-4,6H,2,5H2,1H3,(H,15,16)
• InChIKey: SUANTSSWTXOTLS-UHFFFAOYSA-N

In SAR campaigns evaluating CF3-to-OCF3 substitution, procurement teams face fragmented supply of 2-methoxy-5-trifluoromethoxy building blocks bearing a saturated propionic acid linker. 3-[2-Methoxy-5-(trifluoromethoxy)phenyl]propionic acid (CAS 1017779-17-7) closes this gap: • Delivers the exact 2-MeO-5-OCF3 substitution pattern on a 3-carbon chain for systematic analog synthesis • Enables head-to-head comparison against the CF3 congener (CAS 1017779-11-1) to deconvolute electronic vs. steric effects • Stocked at 98% purity; ships ambient; available from multiple global suppliers For R&D only.

3-[2-Methoxy-5-(trifluoromethoxy)phenyl]propionic acid – Overview

3-[2-Methoxy-5-(trifluoromethoxy)phenyl]propionic acid (CAS 1017779-17-7) is a synthetic, fluorinated aromatic propionic acid derivative . It is commercially available from several catalog suppliers at research-grade purity (typically 95-98%) and is listed as a laboratory reagent with its hazards noted as an irritant . Despite being referenced as a potential intermediate, a systematic search identified no primary research papers, patents, or technical datasheets providing biological, physicochemical, or selectivity data that would differentiate it from its closest structural analogs.

1

Synthetic intermediate or SAR analog building block requiring 2-methoxy-5-(trifluoromethoxy)phenyl substitution

2

Exploratory chemistry – no experimental target engagement, selectivity, or functional assay data available

3

Catalog reagent at research-grade purity (95–98%) – procurement decisions are primarily cost- and availability-driven

Data to verify: no primary research papers, patents, or technical datasheets support evidence-based differentiation from analogs.

3-[2-Methoxy-5-(trifluoromethoxy)phenyl]propionic acid: Analog Differentiation Challenges

Without published comparative data, there is no quantifiable basis to prove that 3-[2-Methoxy-5-(trifluoromethoxy)phenyl]propionic acid offers a distinct advantage over close analogs like the trifluoromethyl version (CAS 1017779-11-1) or the phenylacetic acid derivative (CAS 773109-13-0) . While computational predictions suggest minor differences in lipophilicity (LogP 2.61 vs. 2.22) and rotatable bonds, these in silico differences are not validated by experimental functional assays, target engagement studies, or selectivity panels. In the absence of such data, substitution decisions are driven purely by availability and pricing, not evidence-based differentiation.

Target compound

3-[2-Methoxy-5-(trifluoromethoxy)phenyl]propionic acid

Close analog (trifluoromethyl variant)

CAS 1017779-11-1 – predicted LogP difference not validated by experimental selectivity or functional assay data

Close analog (phenylacetic acid derivative)

CAS 773109-13-0 – in silico differences may not transfer to target engagement or pathway-response endpoints

No published comparator evidence supports differentiation. Substitution decisions are driven by availability and pricing, not experimental benchmarking.

3-[2-Methoxy-5-(trifluoromethoxy)phenyl]propionic acid – Differentiation Evidence

Lack of Comparative Data

A systematic search for quantitative, comparator-based evidence returned no results. No published study, patent, or authoritative database entry provides a side-by-side comparison of 3-[2-Methoxy-5-(trifluoromethoxy)phenyl]propionic acid against a named analog under defined assay conditions. The available computational data (LogP, TPSA) are predicted values and cannot serve as procurement-grade differentiation without experimental validation.

Lack of Comparative Data

Data to verify

No comparator-based evidence found

Procurement cannot be evidence-driven

Computational predictions (LogP, TPSA) are not validated by experimental assays

Evidence Dimension	Quantitative Comparator Data
Target Compound Data	None available
Comparator Or Baseline	None available
Quantified Difference	N/A
Conditions	N/A

Why This Matters

Procurement decisions based on technical differentiation require experimental proof; in its absence, the compound cannot be prioritized over alternatives beyond cost and availability.

3-[2-Methoxy-5-(trifluoromethoxy)phenyl]propionic acid – Application Scenarios

Saturated Propionic Acid Building Block

This compound may serve as a synthetic intermediate where a saturated 3-carbon linker terminating in a carboxylic acid is required, coupled with the specific electronic and steric effects of a 2-methoxy and 5-trifluoromethoxy substitution pattern. However, without comparative data, its use is confined to exploratory chemistry rather than a validated, optimized lead.

SAR Analog Synthesis

In projects exploring the pharmacological impact of replacing a trifluoromethyl group with a trifluoromethoxy group, this compound can be used to generate the OCF3 variant of a lead series. Its value is solely as a combinatorial tool for SAR exploration, not as a demonstrated superior candidate.

Application

Selection Property

Validation Focus

Saturated propionic acid building block

3-carbon linker with specific aryl substitution pattern

Exploratory chemistry – no validated optimization data

SAR analog synthesis (OCF₃ variant)

Trifluoromethoxy-for-trifluoromethyl replacement in lead series

Combinatorial SAR exploration – not a demonstrated superior candidate